2-Chloro-4-methylquinazoline
Cat. No. B1368962
Key on ui cas rn:
6141-14-6
M. Wt: 178.62 g/mol
InChI Key: IBWHRWJEIRPDJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06200976B1
Procedure details
Prepared analogously to Example 27c from 4-methyl-1H-quinazolin-2-one and phosphorus oxychloride in hydrochloric acid.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[NH:5][C:4](=O)[N:3]=1.P(Cl)(Cl)([Cl:15])=O>Cl>[Cl:15][C:4]1[N:3]=[C:2]([CH3:1])[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[N:5]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NC(NC2=CC=CC=C12)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=NC2=CC=CC=C2C(=N1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
